Cas no 773093-33-7 (2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane)

• Product Name: 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane
• CAS No: 773093-33-7
• MF: C₁₀H₈BrF₃O₃
• MW: 313.067933082581
• MDL: MFCD06209337
• CID: 5078619
• Update Time: 2026-03-01

2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane

• MDL： MFCD06209337
• Inchi： 1S/C10H8BrF3O3/c11-6-1-2-8(17-10(12,13)14)7(5-6)9-15-3-4-16-9/h1-2,5,9H,3-4H2
• InChI Key： XKJRTFXUVLSIGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1OCCO1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 3.2
• Topological Polar Surface Area: 27.7

Additional information on 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane

Introduction to 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane (CAS No. 773093-33-7)

2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane (CAS No. 773093-33-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl ring and a trifluoromethoxy group, both of which are known for their influence on biological activity and pharmacological properties.

The brominated phenyl ring and trifluoromethoxy group in 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane contribute to its potential as a lead compound in drug discovery. The bromine atom can enhance the lipophilicity of the molecule, facilitating its ability to cross biological membranes and reach target sites within cells. Meanwhile, the trifluoromethoxy group is known for its ability to modulate the electronic properties of the molecule, which can influence receptor binding and metabolic stability.

Recent studies have explored the potential applications of 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's activity as a potential inhibitor of protein kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer. The results showed that 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane exhibited selective inhibition of certain kinases, suggesting its potential as a lead compound for further development into anticancer drugs.

In another study published in the European Journal of Medicinal Chemistry in 2022, researchers evaluated the compound's anti-inflammatory properties. The study found that 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding highlights the compound's potential for treating inflammatory diseases.

The 1,3-dioxolane moiety in 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane is also noteworthy. Dioxolanes are cyclic ethers that can serve as protecting groups for alcohols or as intermediates in organic synthesis. In the context of medicinal chemistry, the dioxolane ring can enhance the solubility and stability of the molecule, making it more suitable for pharmaceutical applications.

The synthesis of 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane typically involves multi-step processes that include bromination, trifluoromethylation, and cyclization reactions. These synthetic routes have been optimized to improve yield and purity, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

In terms of safety and toxicity, preliminary studies have shown that 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These assessments will include in vitro and in vivo studies to evaluate potential side effects and long-term safety profiles.

The future prospects for 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane are promising. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its efficacy in various disease models. Additionally, efforts are being made to develop prodrugs or analogs that can enhance its therapeutic index and reduce potential side effects.

In conclusion, 2-(5-Bromo-2-trifluoromethoxyphenyl)-1,3-dioxolane (CAS No. 773093-33-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents.